Cas no 19282-42-9 (2-Thiophenecarboxylic acid, 4-methyl-5-phenyl-, ethyl ester)

• Product Name: 2-Thiophenecarboxylic acid, 4-methyl-5-phenyl-, ethyl ester
• CAS No: 19282-42-9
• MF: C₁₄H₁₄O₂S
• MW: 246.324762821198
• CID: 1385745
• PubChem ID: 821904
• Update Time: 2025-04-20

2-Thiophenecarboxylic acid, 4-methyl-5-phenyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylic acid, 4-methyl-5-phenyl-, ethyl ester
• ethyl 4-methyl-5-phenylthiophene-2-carboxylate
• AA-516/30035034
• ethyl 4-methyl-5-phenyl-2-thiophenecarboxylate
• 19282-42-9
• DB-157751
• SCHEMBL13088494

• Inchi： 1S/C14H14O2S/c1-3-16-14(15)12-9-10(2)13(17-12)11-7-5-4-6-8-11/h4-9H,3H2,1-2H3
• InChI Key： CKJRVAUKMFCVBT-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OCC)=CC(C)=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 246.07152
• Monoisotopic Mass: 246.07145086g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 54.5Ų

Experimental Properties

• PSA: 26.3